Cas no 824393-64-8 (Methanone, bis(3-hydroxy-6-methyl-2-pyridinyl)-)

• Product Name: Methanone, bis(3-hydroxy-6-methyl-2-pyridinyl)-
• CAS No: 824393-64-8
• MF: C₁₃H₁₂N₂O₃
• MW: 244.245983123779
• CID: 691914
• PubChem ID: 11265041
• Update Time: 2025-04-19

Methanone, bis(3-hydroxy-6-methyl-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, bis(3-hydroxy-6-methyl-2-pyridinyl)-
• bis(3-hydroxy-6-methylpyridin-2-yl)methanone
• DTXSID60460560
• 824393-64-8

• Inchi： 1S/C13H12N2O3/c1-7-3-5-9(16)11(14-7)13(18)12-10(17)6-4-8(2)15-12/h3-6,16-17H,1-2H3
• InChI Key： WJEKVGCBZOOJDO-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C)N=C1C(C1C(=CC=C(C)N=1)O)=O

Computed Properties

• Exact Mass: 244.08479225g/mol
• Monoisotopic Mass: 244.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 83.3Ų